Cas no 185444-98-8 (Ethanone,1-(4,5-dihydro-2-oxazolyl)-)

• Product Name: Ethanone,1-(4,5-dihydro-2-oxazolyl)-
• CAS No: 185444-98-8
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 114559
• PubChem ID: 18717714
• Update Time: 2025-04-18

Ethanone,1-(4,5-dihydro-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4,5-dihydro-2-oxazolyl)-
• Ethanone, 1-(4,5-dihydro-2-oxazolyl)- (9CI)
• SCHEMBL13154302
• 185444-98-8
• 1-(4,5-Dihydro-1,3-oxazol-2-yl)ethanone

• Inchi： 1S/C5H7NO2/c1-4(7)5-6-2-3-8-5/h2-3H2,1H3
• InChI Key： LSIMTRQDJFJBBH-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NCC1

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines